3-cyclopropyl-1-(4-fluorobenzyl)-4-phenyl-1H-1,2,4-triazol-5(4H)-one

• IUPAC Name: 5-cyclopropyl-2-[(4-fluorophenyl)methyl]-4-phenyl-1,2,4-triazol-3-one
• InChI: InChI=1S/C18H16FN3O/c19-15-10-6-13(7-11-15)12-21-18(23)22(16-4-2-1-3-5-16)17(20-21)14-8-9-14/h1-7,10-11,14H,8-9,12H2
• InChI Key: JFVPOZFDJHMLSD-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NN(C(=O)N2C3=CC=CC=C3)CC4=CC=C(C=C4)F
• Molecular Formula: C18H16FN3O
• Molecular Weight: 309.3 g/mol

Description

3-cyclopropyl-1-(4-fluorobenzyl)-4-phenyl-1H-1,2,4-triazol-5(4H)-one is a chemical compound that has shown potential as a therapeutic agent in scientific research.

Scientific Research Applications

Synthesis and Structural Analysis

Research into triazole derivatives, including compounds with similar structures to 3-cyclopropyl-1-(4-fluorobenzyl)-4-phenyl-1H-1,2,4-triazol-5(4H)-one, has demonstrated their synthesis and detailed structural analysis through techniques such as X-ray diffraction and spectroscopic methods. These studies provide foundational knowledge for understanding the chemical and physical properties of these compounds, facilitating their application in various scientific fields (Ahmed et al., 2020).

Electronic and Optical Properties

The electronic and optical properties of triazole derivatives have been extensively studied, indicating that these compounds exhibit significant potential in materials science, especially in the development of novel photonic and electronic devices. Investigations into their electronic structures and photophysical behaviors underpin their application in designing light-harvesting systems and other optoelectronic applications (Creary et al., 2017).

Biological Activity and Applications

Triazole derivatives are known for their wide range of biological activities, including antimicrobial, antifungal, and anticorrosive properties. This makes them valuable in pharmaceutical research and industrial applications. For example, certain triazole compounds have been evaluated for their antifungal activities, offering potential as lead compounds in the development of new antifungal agents. Their structure-activity relationships, explored through both experimental and theoretical methods, guide the synthesis of more effective and targeted therapeutic agents (Shukla et al., 2014).

Antioxidant Properties

The antioxidant properties of certain cyclopropyl and fluorophenyl-substituted compounds, akin to the structure of interest, have been synthesized and assessed. These studies reveal their potential as antioxidant agents, which is crucial for developing drugs with protective effects against oxidative stress-related diseases. The evaluation of these properties highlights the compound's relevance in medicinal chemistry and drug design (Ghanbari Pirbasti et al., 2016).